Cas no 1261907-19-0 (4-(3,5-Dichlorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid
• CAS No: 1261907-19-0
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18321905
• CID: 2762643
• PubChem ID: 53227735
• Update Time: 2025-06-14

4-(3,5-Dichlorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321905
• DTXSID30691268
• 1261907-19-0
• 3',5'-Dichloro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(3,5-DICHLOROPHENYL)-3-METHYLBENZOIC ACID
• 3',5'-Dichloro-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• CS-0209426
• 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid

• MDL： MFCD18321905
• Inchi： 1S/C14H10Cl2O2/c1-8-4-9(14(17)18)2-3-13(8)10-5-11(15)7-12(16)6-10/h2-7H,1H3,(H,17,18)
• InChI Key： ZTQXLPRZNLQTAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(=O)O)=CC=1C)Cl

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid

Recent Advances in the Study of 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid (CAS: 1261907-19-0)

4-(3,5-Dichlorophenyl)-3-methylbenzoic acid (CAS: 1261907-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its dichlorophenyl and methylbenzoic acid moieties, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammation and metabolic disorders. Recent studies have explored its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate.

A study published in the Journal of Medicinal Chemistry (2023) detailed the optimized synthesis of 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a palladium-catalyzed coupling reaction, which significantly enhanced the efficiency of the synthesis. This advancement is critical for scaling up production for preclinical and clinical studies. Furthermore, the study reported that the compound exhibited high stability under physiological conditions, making it a promising candidate for further development.

In another groundbreaking study, researchers investigated the compound's anti-inflammatory properties. Using in vitro and in vivo models, they demonstrated that 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. The compound showed comparable efficacy to existing anti-inflammatory drugs but with a reduced risk of adverse effects. These findings suggest its potential as a safer alternative for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic profile. A recent preclinical trial revealed that 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid has favorable oral absorption and a half-life suitable for once-daily dosing. Metabolite analysis indicated minimal hepatic toxicity, further supporting its potential for clinical translation. These properties are particularly advantageous for developing oral formulations, which are often preferred for patient compliance.

Despite these promising results, challenges remain in the development of 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid. For instance, its solubility in aqueous solutions is limited, which may affect its formulation and delivery. Researchers are currently exploring various prodrug strategies and nanoformulations to overcome this limitation. Additionally, further studies are needed to elucidate its long-term safety profile and potential interactions with other medications.

In conclusion, 4-(3,5-Dichlorophenyl)-3-methylbenzoic acid (CAS: 1261907-19-0) represents a promising candidate for therapeutic development, particularly in the treatment of inflammatory and metabolic disorders. Recent advancements in its synthesis, mechanism of action, and pharmacokinetics have laid a solid foundation for future research. However, addressing its solubility and long-term safety will be crucial for its successful translation into clinical applications. Continued interdisciplinary collaboration will be essential to unlock the full potential of this compound.